(2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride
Description
“(2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride” is likely a derivative of pyrrolidine, which is a cyclic amine. Pyrrolidine derivatives are often used in the synthesis of pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of this compound would likely include a pyrrolidine ring, a phenyl group, and a carboxylic acid group. The exact structure would depend on the positions of these groups on the molecule .Chemical Reactions Analysis
Pyrrolidine derivatives can participate in a variety of chemical reactions, often involving the nitrogen in the ring or functional groups attached to the ring . The specific reactions that “(2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride” might undergo are not available in the sources I found.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its specific structure. For example, the compound’s solubility, melting point, and boiling point would all depend on the specific groups present in the molecule .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "Benzaldehyde", "Ethyl acetoacetate", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Acetic acid", "Sodium chloride" ], "Reaction": [ "Step 1: Condensation of benzaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form chalcone.", "Step 2: Reduction of chalcone using sodium borohydride in methanol to form (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid methyl ester.", "Step 3: Hydrolysis of (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid methyl ester using hydrochloric acid to form (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid.", "Step 4: Formation of (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride by reacting (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid with hydrochloric acid in diethyl ether.", "Step 5: Purification of (2R,5S)-5-phenylpyrrolidine-2-carboxylic acid hydrochloride by recrystallization from acetic acid and drying with sodium chloride." ] } | |
CAS RN |
744256-96-0 |
Molecular Formula |
C11H14ClNO2 |
Molecular Weight |
227.7 |
Purity |
95 |
Origin of Product |
United States |
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